Cas no 1145-46-6 (4-hexoxybenzenesulfonamide)

• Product Name: 4-hexoxybenzenesulfonamide
• CAS No: 1145-46-6
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 2612996
• PubChem ID: 23274642
• Update Time: 2025-04-21

4-hexoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-hexoxybenzenesulfonamide
• DTXSID50632299
• 1145-46-6
• SCHEMBL1333401
• 4-(Hexyloxy)benzene-1-sulfonamide

• Inchi： 1S/C12H19NO3S/c1-2-3-4-5-10-16-11-6-8-12(9-7-11)17(13,14)15/h6-9H,2-5,10H2,1H3,(H2,13,14,15)
• InChI Key： LKDKSKQJCGTOCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 257.10856464Da
• Monoisotopic Mass: 257.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8Ų